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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and
experimental use of BI-1808, a human IgG1 monoclonal antibody that targets the Tumor
Necrosis Factor Receptor 2 (TNFR2).[1][2][3]

Introduction to BI-1808

BI-1808 is a first-in-class investigational antibody that shows promise in cancer
immunotherapy.[4][5] It functions by blocking the interaction of TNFR2 with its ligand, TNF-a.
This action leads to the depletion of tumor-associated regulatory T cells (Tregs) and the
expansion of intratumoral CD8+ T cells, thereby enhancing the immune system's ability to
combat cancer cells.[1][2][4]

Dissolution and Storage of BI-1808

Proper dissolution and storage are critical for maintaining the stability and activity of BI-1808.
As specific manufacturer's instructions for research-grade BI-1808 are not publicly available,
the following protocols are based on general best practices for monoclonal antibodies.

2.1. Reconstitution of Lyophilized Antibody

For optimal performance, it is recommended to reconstitute lyophilized BI-1808 shortly before
use.
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Parameter

Recommendation

Reconstitution Buffer

Sterile, distilled water or sterile phosphate-
buffered saline (PBS).

Final Concentration

A common starting concentration is 1 mg/mL.

Reconstitution Process

1. Briefly centrifuge the vial to ensure the
lyophilized powder is at the bottom.2. Gently
add the recommended volume of sterile
diluent.3. Swirl the vial gently to dissolve the
antibody. Avoid vigorous shaking to prevent

denaturation.

Post-Reconstitution

The reconstituted antibody can be stored at 2-

8°C for short-term use (up to one week).[6]

2.2. Storage Recommendations

Proper storage is essential to prevent degradation and loss of activity.

Storage Condition

Recommendation

Lyophilized Antibody

Store at -20°C or -80°C for long-term stability.

Reconstituted Antibody (Short-term)

Store at 2-8°C for up to one week.

Reconstituted Antibody (Long-term)

For long-term storage, it is advisable to create
single-use aliquots to avoid repeated freeze-
thaw cycles.[6][7] These aliquots should be
stored at -20°C or -80°C.[7] The addition of a
cryoprotectant like glycerol to a final

concentration of 50% can help maintain stability.

[6]

Experimental Protocols

The following are generalized protocols for common experimental applications of BI-1808.

Researchers should optimize these protocols for their specific experimental setup.
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3.1. In Vitro T-cell Activation Assay
This protocol outlines a method to assess the effect of BI-1808 on T-cell activation in vitro.

Workflow for In Vitro T-cell Activation Assay

Cell Preparation

Isolate PBMCs from
healthy donor blood

l

Plate PBMCs in
96-well plates

Treatment

Add varying concentrations
of BI-1808

:

Add a T-cell stimulant
(e.g., anti-CD3/CD28)

Incubation |& Analysis

Incubate for 48-72 hours

:

Analyze T-cell activation markers
(e.g., CD69, CD25) by flow cytometry

Click to download full resolution via product page

Caption: Workflow for assessing T-cell activation in vitro.
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3.2. In Vivo Murine Tumor Model

This protocol describes a general procedure for evaluating the anti-tumor efficacy of a murine
surrogate of BI-1808 in a mouse cancer model.

Workflow for In Vivo Murine Tumor Model

Tumor Implantation

Implant tumor cells
(e.g., MC38) subcutaneously
into immunocompetent mice

Treatment Administration

Randomize mice into
treatment groups

:

Administer BI-1808 surrogate,
anti-PD-1, or combination
intraperitoneally

Monitoring| & Analysis

Measure tumor volume
regularly

'

At study endpoint, analyze
tumors for immune cell infiltration
(e.g., CD8+ T cells, Tregs)

Click to download full resolution via product page

Caption: Workflow for in vivo evaluation of BI-1808.

BI-1808 Signaling Pathway
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BI-1808 targets TNFR2, which is highly expressed on regulatory T cells (Tregs) within the
tumor microenvironment.[5] By blocking the binding of TNF-a to TNFR2, BI-1808 is believed to
mediate its anti-tumor effects through an FcyR-dependent mechanism.[2][8] This leads to the
depletion of immunosuppressive Tregs and an increase in the number and activity of cytotoxic
CD8+ T cells within the tumor.[8]

Mechanism of Action of BI-1808
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Caption: Simplified signaling pathway of BI-1808.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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